Cas no 694-59-7 (pyridin-1-ium-1-olate)

pyridin-1-ium-1-olate structure

Product Name:pyridin-1-ium-1-olate

CAS No:694-59-7

Molecular Formula:C₅H₅NO

Molecular Weight:95.0993

MDL:MFCD00006194

CID:39569

PubChem ID:12753

pyridin-1-ium-1-olate Properties

Names and Identifiers

- Pyridine-N-oxide
- Pyridine N-oxide
- Pyridine 1-oxide
- 1-oxidePyridine
- 3-PICOLIN-N-OXIDE
- Pyridine oxide
- Pyridine-N-Oxidee
- Pyridin-N-oxid
- pyridinyl-N-oxide
- Pyridne-N-Oxide
- Pyridine, 1-oxide
- Pyridine-1-oxide
- 1-oxidopyridin-1-ium
- PY N-oxide
- pyridin-1-ium-1-olate
- 91F12JJJ4H
- pyridine-oxide
- pyridin-1-oxid
- PubChem2586
- 1-oxido-pyridin-1-ium
- 1-oxidanidylpyridin-1-ium
- KSC354E0D
- ILVXOBC
- CHEBI:29136
- SY112170
- ILVXOBCQQYKLDS-UHFFFAOYSA-N
- doi:10.14272/ILVXOBCQQYKLDS-UHFFFAOYSA-N.1
- EINECS 211-774-6
- BCP10416
- CS-W001230
- FT-0632826
- BP-30184
- UNII-91F12JJJ4H
- NSC18250
- PYRIDINE 1-OXIDE [MI]
- EN300-1696783
- DTXSID3061007
- A836503
- CHEMBL3278446
- Pyridine N-oxide, 95%
- AI3-60066
- AC-907/25014058
- MFCD00006194
- Q287787
- NSC 18250
- STR00435
- AKOS015833456
- F20317
- F0001-1803
- SB52274
- 694-59-7
- pyridineoxide
- P0557
- NSC-18250
- J-524098
- FT-0674188
- 10.14272/ILVXOBCQQYKLDS-UHFFFAOYSA-N.1
- NS00021334
- DTXCID9046499
- STL283924
- Pyridine, 1oxide
- Pyridine Noxide
- PyridineNoxide
- DB-000347
- +Expand
- MDL： MFCD00006194
- InChIKey： ILVXOBCQQYKLDS-UHFFFAOYSA-N
- Inchi： 1S/C5H5NO/c7-6-4-2-1-3-5-6/h1-5H
- SMILES： [O-][N+]1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN： 105257

Computed Properties

Exact Mass: 95.037114g/mol
Surface Charge: 0
XLogP3: -1.2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 95.037114g/mol
Monoisotopic Mass: 95.037114g/mol
Topological Polar Surface Area: 25.5Å²
Heavy Atom Count: 7
Complexity: 50
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.11510
PSA: 25.46000
Merck: 7972
Refractive Index: 1.5939 (estimate)
Water Partition Coefficient: dissolution
Boiling Point: 270 °C(lit.)
Melting Point: 62.0 to 67.0 deg-C
Flash Point: Fahrenheit: 289.4 ° f < br / > Celsius: 143 ° C < br / >
FEMA: 3716
Color/Form: Crystallization.
Solubility: Soluble in water.
Sensitiveness: Hygroscopic
pka: 0.79(at 24℃)
Density: 1.1418 (rough estimate)

pyridin-1-ium-1-olate Security Information

Symbol: GHS07
RTECS：UT6410000
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S26-S24/25-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： H315,H319,H335
Prompt：warning
Storage Condition：2-8ºC
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：21

pyridin-1-ium-1-olate Customs Data

HS CODE：29333999
Customs Data：

China Customs Code:
29333999

pyridin-1-ium-1-olate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00360I-5g	Pyridine-N-Oxide	694-59-7	97%	5g	$6.00	2024-04-22
A2B Chem LLC	AB46962-5g	Pyridine-n-oxide	694-59-7	97%	5g	$6.00	2024-04-19
Aaron	AR00368U-5g	Pyridine-N-Oxide	694-59-7	97%	5g	$8.00
abcr	AB121177-25 g	Pyridine N-oxide, 95%; .	694-59-7	95%	25 g	€53.30	2023-07-20
Ambeed	A119987-5g	Pyridine 1-oxide	694-59-7	97%	5g	$7.0
Apollo Scientific	OR13638-5g	Pyridine N-oxide	694-59-7	97%	5g	£35.00	2023-08-31
Chemenu	CM343991-100g	Pyridine-n-oxide	694-59-7	95%+	100g	$70
Enamine	EN300-1696783-0.05g	pyridin-1-ium-1-olate	694-59-7	93%	0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	D618256-100g	Pyridine-N-oxide	694-59-7	97%	100g	$250	2022-10-11
Life Chemicals	F0001-1803-0.25g	pyridin-1-ium-1-olate	694-59-7	95%+	0.25g	$18.0	2023-09-07

pyridin-1-ium-1-olate Suppliers

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:694-59-7)

MR./MRS.:ZHANG JING LI

Phone:18502781673

Email:new_great@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:694-59-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:694-59-7)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:694-59-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

pyridin-1-ium-1-olate Related Literature

1. Enantioselective Mukaiyama–Michael with 2-enoyl pyridine N-oxides catalyzed by PYBOX-DIPH-Zn(ii)-complexes at ambient temperature

Subhrajit Rout,Sumit K. Ray,Vinod K. Singh Org. Biomol. Chem. 2013 11 4537
2. Pyridinium salts: from synthesis to reactivity and applications

Subbiah Sowmiah,José M. S. S. Esperan?a,Luís P. N. Rebelo,Carlos A. M. Afonso Org. Chem. Front. 2018 5 453
3. Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory

Luis R. Domingo,María José Aurell New J. Chem. 2023 47 5193
4. Intramolecular aromatic hydroxylation via irradiation of pyridine N-oxide derivatives

Peter G. Sammes,Guido Serra-Errante,Alan C. Tinker J. Chem. Soc. Perkin Trans. 1 1978 853
5. Nucleophilic displacements in substituted pyridine N-oxides. Part II. Kinetics of the reactions between piperidine and 2- and 4-bromo-, 4-chloro-, and 2- and 4-nitro-pyridine 1-oxide in anhydrous ethanol

R. M. Johnson J. Chem. Soc. B 1966 1062
6. Organic dye-photocatalyzed fluoroalkylation of heteroarene-N-oxide derivatives

Beatriz Lanta?o,Sebastián Barata-Vallejo,Al Postigo Org. Biomol. Chem. 2018 16 6718
7. Nucleophilic displacements in substituted pyridine N-oxides. Part I. Kinetics of the reactions between sodium ethoxide and 2- and 4-bromo-, 4-chloro-, 2-, 3-, and 4-nitro-, 4-chloro-3,5-dimethyl-, and 3,5-dimethyl-4-nitro-pyridine 1-oxide in anhydrous ethanol

R. M. Johnson J. Chem. Soc. B 1966 1058
8. Synthesis and f-element ligation properties of NCMPO-decorated pyridine N-oxide platforms

Sabrina Ouizem,Daniel Rosario-Amorin,Diane A. Dickie,Robert T. Paine,A. de Bettencourt-Dias,Benjamin P. Hay,Julien Podair,L?titia H. Delmau Dalton Trans. 2014 43 8368
9. Oxidative cross-coupling of pyridine N-oxides and ethers between C(sp2)–H/C(sp3)–H bonds under transition-metal-free conditions

Wei Sun,Zuguang Xie,Jie Liu,Lei Wang Org. Biomol. Chem. 2015 13 4596
10. Enantioselective Friedel–Crafts alkylation of indoles with 2-enoylpyridine-N-oxides catalyzed by glucoBOX-Cu(ii) complex

Jimil George,B. V. Subba Reddy Org. Biomol. Chem. 2012 10 4731

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Cas no 694-59-7 (pyridin-1-ium-1-olate)

pyridin-1-ium-1-olate Properties

Names and Identifiers

Computed Properties

Experimental Properties

pyridin-1-ium-1-olate Security Information

pyridin-1-ium-1-olate Customs Data

China Customs Code:

pyridin-1-ium-1-olate Price

pyridin-1-ium-1-olate Suppliers

pyridin-1-ium-1-olate Related Literature

694-59-7 (pyridin-1-ium-1-olate) Related Products